![molecular formula C9H7BrN2 B2356116 (2E)-3-amino-3-(4-bromophenyl)prop-2-enenitrile CAS No. 748807-82-1](/img/structure/B2356116.png)
(2E)-3-amino-3-(4-bromophenyl)prop-2-enenitrile
Overview
Description
“(2E)-3-amino-3-(4-bromophenyl)prop-2-enenitrile” is a chemical compound with the CAS Number: 748807-82-1 . It is commonly used in scientific research for its unique properties.
Molecular Structure Analysis
The molecular formula of this compound is C9H7BrN2 . The InChI code is 1S/C9H7BrN2/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-5H,12H2/b9-5+ .Physical And Chemical Properties Analysis
The compound has a molecular weight of 223.07 . It has a melting point range of 148 - 150 degrees Celsius .Scientific Research Applications
Photoisomerization Studies
- E/Z Photoisomerization: The E/Z photoisomerization of 3-phenyl-3-(N-substituted amino)-and 3-phenyl-3-(N,N-disubstituted amino)-prop-2-enenitriles, closely related to the target compound, was investigated, revealing insights into the reaction mechanism involving singlet states and the effects of quenchers and heavy atoms (Chiacchio, Musumarra, & Purrello, 1988).
Optical and Crystallographic Characterization
- Different Emissions Due to Crystal Habit and Size: A study on (2Z)-2-(4-bromophenyl)-3-[4-(dimethylamino)phenyl]prop-2-enenitrile revealed that crystal habit and size significantly influence its solid-state photoluminescence properties, indicating potential applications in materials science (Percino et al., 2017).
Quantum Chemical Calculations
- Structural Investigation and Quantum Chemical Analysis: A compound similar to the target, (2E)-2-(ethoxycarbonyl)-3-[(4-methoxyphenyl)amino]prop-2-enoic acid, was characterized using X-ray crystallography, spectroscopy, and quantum chemical calculations, highlighting its stability and potential in quantum chemistry studies (Venkatesan et al., 2016).
Material Science Applications
- Electrochemical Studies: The effects of derivatives of the target compound on copper behavior in nitric acid were studied, showing potential applications in materials corrosion studies (Abd El-Maksoud & Hassan, 2007).
- Charge Transport Properties: An in-depth investigation into the electro-optical and charge-transport properties of a related compound, trans-3-(3,4-dimethoxyphenyl)-2-(4-nitrophenyl)prop-2-enenitrile, was conducted using quantum chemical methods, revealing its suitability as a hole-transport material (Irfan et al., 2015).
Antimicrobial Activity
- Antimycobacterial Activity: Synthesis and testing of 3-aryl-, 3-cyclohexyl- and 3-heteroaryl-substituted prop-2-enenitriles, related to the target compound, were carried out for potential antimycobacterial activity, with some compounds showing modest growth inhibition of Mycobacterium tuberculosis (Sanna et al., 2002).
Safety and Hazards
The compound has a GHS07 pictogram and the signal word is "Warning" . It is recommended to handle this compound under inert gas and protect it from moisture . It is also advised to keep the container tightly closed . For personal safety, it is recommended to use personal protective equipment as required .
Properties
IUPAC Name |
(E)-3-amino-3-(4-bromophenyl)prop-2-enenitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-5H,12H2/b9-5+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHDJAZMPXGPTEA-WEVVVXLNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=CC#N)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C(=C\C#N)/N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.